3-Methoxybenzoic acid
3-Methoxybenzoic acid
3-methoxybenzoic acid is a methoxybenzoic acid that is benzoic acid substituted by a methoxy group at position 3. It has a role as a flavouring agent and a human urinary metabolite. It is functionally related to a 3-hydroxybenzoic acid. It is a conjugate acid of a 3-methoxybenzoate.
3-Methoxybenzoic acid is a natural product found in Pseudolarix amabilis, Larix kaempferi, and other organisms with data available.
3-Methoxybenzoic acid is a natural product found in Pseudolarix amabilis, Larix kaempferi, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
586-38-9
VCID:
VC21240390
InChI:
InChI=1S/C8H8O3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H,9,10)
SMILES:
COC1=CC=CC(=C1)C(=O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
3-Methoxybenzoic acid
CAS No.: 586-38-9
Cat. No.: VC21240390
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methoxybenzoic acid is a methoxybenzoic acid that is benzoic acid substituted by a methoxy group at position 3. It has a role as a flavouring agent and a human urinary metabolite. It is functionally related to a 3-hydroxybenzoic acid. It is a conjugate acid of a 3-methoxybenzoate. 3-Methoxybenzoic acid is a natural product found in Pseudolarix amabilis, Larix kaempferi, and other organisms with data available. |
|---|---|
| CAS No. | 586-38-9 |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 3-methoxybenzoic acid |
| Standard InChI | InChI=1S/C8H8O3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H,9,10) |
| Standard InChI Key | XHQZJYCNDZAGLW-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1)C(=O)O |
| Canonical SMILES | COC1=CC=CC(=C1)C(=O)O |
| Appearance | Powder |
| Boiling Point | 170.00 to 172.00 °C. @ 10.00 mm Hg |
| Melting Point | 110.5 °C |
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